1-(1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethanol
Cat. No. B8588042
M. Wt: 194.15 g/mol
InChI Key: UNMPZONOEZFEMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673908B2
Procedure details
According to Reference Example 8-2, by use of 1-ethyl-1H-imidazole-5-carbaldehyde (115 mg, 0.926 mmol) dissolved in N,N-dimethylformamide (2.3 mL), potassium carbonate (26 mg, 0.19 mmol) and (trifluoromethyl)trimethylsilane (0.300 mL, 2.04 mmol), the mixture was stirred and reacted at a temperature of room temperature to 50° C. for 6.8 hours. Then, purification by preparative thin-layer chromatography (chloroform/methanol=10/1) was performed to give 1-(1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethanol (Compound DU) (84.7 mg, yield: 47%).
Yield
47%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:3]1[C:7]([CH:8]=[O:9])=[CH:6][N:5]=[CH:4]1)[CH3:2].C(=O)([O-])[O-].[K+].[K+].[F:16][C:17]([Si](C)(C)C)([F:19])[F:18]>CN(C)C=O>[CH2:1]([N:3]1[C:7]([CH:8]([OH:9])[C:17]([F:19])([F:18])[F:16])=[CH:6][N:5]=[CH:4]1)[CH3:2] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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115 mg
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Type
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reactant
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Smiles
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C(C)N1C=NC=C1C=O
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Step Two
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Name
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Quantity
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26 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0.3 mL
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Type
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reactant
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Smiles
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FC(F)(F)[Si](C)(C)C
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Step Three
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Name
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Quantity
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2.3 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reacted at a temperature of room temperature to 50° C. for 6.8 hours
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Duration
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6.8 h
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CUSTOM
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Type
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CUSTOM
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Details
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Then, purification by preparative thin-layer chromatography (chloroform/methanol=10/1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)N1C=NC=C1C(C(F)(F)F)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 84.7 mg | |
| YIELD: PERCENTYIELD | 47% | |
| YIELD: CALCULATEDPERCENTYIELD | 47.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
